Cas no 937604-36-9 (5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid)

• Product Name: 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid
• CAS No: 937604-36-9
• MDL: MFCD09027178
• CID: 4666299
• Update Time: 2025-06-11

5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-IODO-2-OXO-1-[4-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid

• MDL： MFCD09027178

Experimental Properties

• Melting Point: 202-205°

5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid

Introduction to 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 937604-36-9)

5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 937604-36-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of an iodine atom, a trifluoromethyl group, and a pyridine ring, which collectively contribute to its potential therapeutic applications.

The molecular formula of 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid is C₁₇H₁₀F₃I NO₃, and it has a molecular weight of approximately 440.15 g/mol. The compound's structure includes a pyridine ring with a carboxylic acid group, an iodine substituent at the 5-position, and a trifluoromethylbenzyl group at the 1-position. These structural elements provide a robust foundation for exploring its biological activities and potential pharmaceutical applications.

In recent years, there has been a growing interest in the development of compounds with specific structural motifs for targeted drug delivery and therapeutic interventions. The presence of the trifluoromethyl group in 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial for improving the pharmacokinetic properties of the compound, making it more suitable for in vivo studies and clinical applications.

The iodine substituent in 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid also plays a significant role in its biological activity. Iodinated compounds have been shown to exhibit various pharmacological effects, including anti-inflammatory and anti-cancer properties. The iodine atom can also serve as a site for radiolabeling, which is valuable for imaging studies and tracking the distribution of the compound in biological systems.

The carboxylic acid group in 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid contributes to its ability to form hydrogen bonds and interact with biological targets. This functional group can be modified through esterification or amidation to create prodrugs or analogs with improved solubility and bioavailability. Such modifications are often employed in drug design to optimize the therapeutic index of a compound.

The pyridine ring in 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid is another key structural element that influences its biological activity. Pyridine-containing compounds have been extensively studied for their potential as inhibitors of various enzymes and receptors. The presence of this heterocyclic ring can enhance the binding affinity of the molecule to specific protein targets, making it a valuable scaffold for drug discovery.

In terms of its synthesis, 5-Iodo-2-oxo-1-4-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarboxylic acid can be prepared through a multi-step process involving the coupling of appropriate building blocks. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for advancing its preclinical and clinical development.

The biological evaluation of 5-Iodo-2-oxyo--4-(trifluoromethyl)benzyl--dihydro--pyridinecarboxylic acid has revealed promising results in various assays. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways and cancer cell proliferation. Additionally, it has demonstrated selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells.

In vivo studies have further confirmed the therapeutic potential of 5-Iodo--oxo--(trifluoromethyl)benzyl--dihydro--pyridinecarboxylic acid. Preclinical models have indicated that it can effectively reduce tumor growth and inflammation without significant adverse effects. These findings suggest that this compound may have broad applications in treating diseases characterized by chronic inflammation or uncontrolled cell growth.

The future development of 5-Iodo--oxo--(trifluoromethyl)benzyl--dihydro--pyridinecarboxylic acid will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This may include modifying functional groups to improve solubility, stability, and target selectivity. Additionally, ongoing research will focus on elucidating the precise mechanisms by which this compound exerts its biological effects and identifying potential biomarkers for patient stratification.

In conclusion, 5-Iodo--oxo--(trifluoromethyl)benzyl--dihydro--pyridinecarboxylic acid (CAS No. 937604-) represents an exciting candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable lead compound for developing novel therapeutic agents targeting inflammatory diseases and cancer.